N'-(4-chloro-3-nitrobenzylidene)-3-fluorobenzohydrazide

• IUPAC Name: N-[(E)-(4-chloro-3-nitrophenyl)methylideneamino]-3-fluorobenzamide
• InChI: InChI=1S/C14H9ClFN3O3/c15-12-5-4-9(6-13(12)19(21)22)8-17-18-14(20)10-2-1-3-11(16)7-10/h1-8H,(H,18,20)/b17-8+
• InChI Key: SHPFUQGQBSWGOC-CAOOACKPSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NN=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC(=C1)F)C(=O)N/N=C/C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9ClFN3O3
• Molecular Weight: 321.69 g/mol

Description

N’-(4-chloro-3-nitrobenzylidene)-3-fluorobenzohydrazide is a type of organic compound known as a benzylidenehydrazide. These compounds are characterized by a benzylidene group (a benzene ring attached to a CH= group) and a hydrazide group (a compound derived from hydrazine by replacing one hydrogen atom with an acyl group). They are often used in the synthesis of various organic compounds.

Synthesis Analysis

The synthesis of benzylidenehydrazides typically involves the reaction of a benzaldehyde with a hydrazide. The exact synthesis process for N’-(4-chloro-3-nitrobenzylidene)-3-fluorobenzohydrazide is not available in the literature I have access to.

Molecular Structure Analysis

The molecular structure of benzylidenehydrazides can be determined using various spectroscopic techniques, including IR, 1H NMR, 13C NMR, and mass spectroscopy. These techniques can provide information about the types of atoms in the molecule, their connectivity, and their three-dimensional arrangement.